molecular formula C19H16N6OS B2486739 6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one CAS No. 2197714-33-1

6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one

Cat. No. B2486739
CAS RN: 2197714-33-1
M. Wt: 376.44
InChI Key: UHOJADKFEXXLDE-UHFFFAOYSA-N
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Description

The compound 6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one represents a class of chemicals with potential bioactive properties. Research focuses on synthesizing derivatives with varied substituents to explore their chemical, physical, and biological characteristics.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step sequences starting from basic heterocyclic frameworks, such as pyridine or pyrimidine. For example, the synthesis of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]-pyrimidin-7-imines involves using 2-chloro-5-(chloromethyl)-pyridine as a starting material, followed by reactions with various primary amines, hydrazine, and hydrazide to obtain cyclization products (Chen & Shi, 2008).

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound 6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one is part of a class of compounds that have been studied for their potential in synthesizing novel derivatives with significant antimicrobial activities. These studies highlight the compound's utility in creating a variety of biologically active molecules. For instance, derivatives of similar thieno[2,3-d]pyrimidin-4-yl compounds have shown potent antimicrobial activity, including against resistant strains, suggesting their potential as leads for developing new antimicrobial agents (Rashad et al., 2009; Sabry et al., 2013).

Synthesis of Disperse Dyes

Another application area for similar compounds involves the synthesis of disperse dyes for textile applications. A related study focused on the synthesis of pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine derivatives, which were then applied as disperse dyes on polyester fibers, demonstrating the compound's utility in the development of new materials with specific coloration properties (Ho, 2005).

Development of New Heterocyclic Systems

The structural complexity of 6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one lends itself to the synthesis of novel heterocyclic systems. Research in this domain has led to the creation of new chemical entities with potential applications in medicinal chemistry and material science. For instance, novel spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been characterized for their physicochemical properties and evaluated for antimicrobial activity, showcasing the compound's versatility in contributing to the design of molecules with desired biological activities (Candia et al., 2017).

properties

IUPAC Name

6-pyridin-3-yl-2-[(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)methyl]pyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N6OS/c26-17-4-3-16(14-2-1-6-20-8-14)23-25(17)11-13-9-24(10-13)18-15-5-7-27-19(15)22-12-21-18/h1-8,12-13H,9-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHOJADKFEXXLDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C2=C3C=CSC3=NC=N2)CN4C(=O)C=CC(=N4)C5=CN=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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